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Compound of Interest

Compound Name: Tris(dibutylamino)phosphine

CAS No.: 5848-65-7

Cat. No.: B1295377

Get Quote

Tris(dialkylamino)phosphines, such as Tris(dibutylamino)phosphine (P(NBu₂)₃), are a class of electron-rich, sterically hindered phosphines.[1] Unlik

counterparts, the electronic properties of these aminophosphines are significantly influenced by the nitrogen lone pairs interacting with the phosphoru

imparts distinct reactivity, making them valuable reagents and ligands in various chemical transformations.[2][3] Their applications range from their us

ligands in transition metal catalysis.[4][5]

The synthesis of these compounds is conceptually straightforward, typically involving the reaction of phosphorus trichloride with a secondary amine.[1

careful control of reaction conditions and a robust purification strategy, primarily due to the product's sensitivity to air and moisture.

Synthesis of Tris(dibutylamino)phosphine
The synthesis relies on the nucleophilic substitution of the chloride atoms on phosphorus trichloride by the secondary amine, dibutylamine. The reacti

reaction to completion to form the trisubstituted product is key.[6]

Reaction Mechanism and Stoichiometry
The core reaction is as follows: PCl₃ + 6 HN(C₄H₉)₂ → P(N(C₄H₉)₂)₃ + 3 [H₂N(C₄H₉)₂]Cl

A critical aspect of this reaction is the stoichiometry. Six equivalents of the amine are required. Three equivalents act as the nucleophile to displace th

three equivalents act as a base to neutralize the hydrogen chloride (HCl) generated during the reaction, forming the insoluble dibutylammonium chlor

reaction to completion.

Experimental Protocol: Synthesis
This protocol is designed for the synthesis of Tris(dibutylamino)phosphine under an inert atmosphere to prevent oxidation.

Table 1: Reagent and Solvent Properties

Compound Molar Mass ( g/mol ) Density (g/mL) Amount (mmol) Equivalents

Phosphorus Trichloride (PCl₃) 137.33 1.574 50 1.0

Dibutylamine (HNBu₂) 129.24 0.767 300 6.0

Hexane (Anhydrous) - - - -

Step-by-Step Procedure:

System Preparation: Assemble a 1 L three-neck round-bottom flask equipped with a mechanical stirrer, a 250 mL pressure-equalizing dropping fun

nitrogen/argon inlet. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.

Rationale:The reagents and product are sensitive to moisture and oxygen. A thoroughly dried, inert atmosphere is crucial to prevent the formatio
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Reagent Charging: Charge the flask with dibutylamine (300 mmol, 50.5 mL) and 200 mL of anhydrous hexane. In the dropping funnel, place phosp

with 200 mL of anhydrous hexane.

Initial Reaction: Begin vigorous stirring of the dibutylamine solution and cool the flask to 0 °C using an ice/water bath.

Rationale:The reaction between PCl₃ and amines is highly exothermic. Cooling the reaction mixture is essential to control the reaction rate, preve

side reactions.

Controlled Addition: Add the PCl₃ solution dropwise from the dropping funnel to the stirred dibutylamine solution over a period of 2-3 hours. A thick w

will form immediately.

Rationale:A slow, controlled addition maintains a low concentration of PCl₃, favoring the desired trisubstitution and preventing localized overheat

Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 

goes to completion.

Endpoint Check (Optional): A small, quenched aliquot can be analyzed by ³¹P NMR to confirm the disappearance of starting material and intermedi
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Purification of Tris(dibutylamino)phosphine
Purification involves two primary stages: the removal of the solid ammonium salt byproduct followed by the isolation of the liquid product from the solv

Purification Strategy
Filtration: The first step is a physical separation. The desired product, P(NBu₂)₃, is soluble in hexane, while the byproduct, [H₂NBu₂]Cl, is an insolub

majority of the byproduct.
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Vacuum Distillation: This is the definitive purification step. Distillation under reduced pressure allows for the separation of the high-boiling product fr

other volatile or non-volatile impurities.

Initial Reaction Mixture

Step 1: Filtration

Step 2: Distillation

{Product: P(NBu₂)₃ (liquid) | Byproduct: [H₂NBu₂]Cl (solid) | Solvent: Hexane (liquid)}
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Experimental Protocol: Purification
Filtration: Set up a Schlenk filter or a cannula filtration apparatus under a positive pressure of inert gas. Transfer the reaction slurry to the filter. Was

anhydrous hexane (50 mL each) to recover any trapped product.

Rationale:Maintaining an inert atmosphere during filtration is critical. Exposure of the crude product to air at this stage will lead to oxidation.

Solvent Removal: Combine the filtrate and the washes in a round-bottom flask suitable for distillation. Remove the bulk of the hexane solvent using

Vacuum Distillation: Assemble a short-path distillation apparatus that has been flame-dried and cooled under inert gas. Transfer the crude oil to the

vacuum.

Rationale:Tris(dibutylamino)phosphine has a high boiling point, and heating it to its atmospheric boiling point would likely cause decomposition

lower, non-destructive temperature.

Characterization and Validation
The purity and identity of the final product must be confirmed analytically. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful too

Table 2: Analytical Data for Tris(dibutylamino)phosphine
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Parameter Expected Value Reference

Appearance Colorless to pale yellow liquid/oil

³¹P NMR (C₆D₆) δ ≈ 120 ppm [8]

Boiling Point Varies with pressure (e.g., ~110-120°C @ 0.1 mmHg)

Molecular Weight 415.69 g/mol [9]

³¹P NMR Spectroscopy: This is the most definitive characterization method.[10] A single peak in the proton-decoupled ³¹P NMR spectrum around 12

absence of signals around 140-160 ppm (phosphine oxides) confirms the lack of oxidation.

¹H and ¹³C NMR Spectroscopy: These spectra should show signals consistent with the butyl groups, and integration should match the expected pro

Safety and Handling
Strict adherence to safety protocols is mandatory when working with these hazardous materials.

Phosphorus Trichloride (PCl₃): Highly corrosive, toxic, and reacts violently with water. Must be handled in a chemical fume hood using appropriate 

gloves, safety glasses, and a lab coat.[11][12]

Dibutylamine: Corrosive and flammable. Avoid inhalation and skin contact. Handle in a well-ventilated fume hood.

Tris(dibutylamino)phosphine: Air-sensitive and potentially pyrophoric. It should be handled and stored exclusively under an inert atmosphere (nit

can lead to oxidation, generating phosphine oxides and potentially causing a fire.

General Precautions: Always work in a well-ventilated chemical fume hood.[11] Ensure that all glassware is dry and that anhydrous solvents are us

fire extinguishers readily available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pwdyer.webspace.durham.ac.uk [pwdyer.webspace.durham.ac.uk]

2. pubs.acs.org [pubs.acs.org]

3. pubs.acs.org [pubs.acs.org]

4. books.rsc.org [books.rsc.org]

5. books.rsc.org [books.rsc.org]

6. Aminophosphine - Wikipedia [en.wikipedia.org]

7. researchgate.net [researchgate.net]

8. Tris(aminomethyl)phosphines and Their Copper(I) (Pseudo)halide Complexes with Aromatic Diimines—A Critical Retrospection - PMC [pmc.ncbi

9. sigmaaldrich.com [sigmaaldrich.com]

10. mdpi.com [mdpi.com]

11. fishersci.ca [fishersci.ca]

12. Solvent-modulated reactivity of PCl3 with amines - Green Chemistry (RSC Publishing) [pubs.rsc.org]

13. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Introduction: The Utility of Tris(dialkylamino)phosphines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295377/docs#introduction-the-utility-of-tris-dialkylamino-phosphines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.
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